Cas no 1804282-60-7 (1-Bromo-1-(3-ethoxy-5-(trifluoromethoxy)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3-ethoxy-5-(trifluoromethoxy)phenyl)propan-2-one
• CAS No: 1804282-60-7
• MF: C₁₂H₁₂BrF₃O₃
• MW: 341.12109375
• CID: 4976195
• Update Time: 2025-07-23

1-Bromo-1-(3-ethoxy-5-(trifluoromethoxy)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-ethoxy-5-(trifluoromethoxy)phenyl)propan-2-one

• Inchi： 1S/C12H12BrF3O3/c1-3-18-9-4-8(11(13)7(2)17)5-10(6-9)19-12(14,15)16/h4-6,11H,3H2,1-2H3
• InChI Key： SESXRWHAMLYTQL-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(C=C(C=1)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 309
• XLogP3: 4
• Topological Polar Surface Area: 35.5

Additional information on 1-Bromo-1-(3-ethoxy-5-(trifluoromethoxy)phenyl)propan-2-one

Introduction to 1-Bromo-1-(3-ethoxy-5-(trifluoromethoxy)phenyl)propan-2-one (CAS No. 1804282-60-7) and Its Emerging Applications in Chemical Biology

1-Bromo-1-(3-ethoxy-5-(trifluoromethoxy)phenyl)propan-2-one (CAS No. 1804282-60-7) is a highly functionalized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and versatile reactivity. This compound, characterized by a brominated ketone core substituted with an ethoxy group at the 3-position and a trifluoromethoxy group at the 5-position of a phenyl ring, presents an intriguing scaffold for synthetic and medicinal chemistry applications.

The structural motif of 1-Bromo-1-(3-ethoxy-5-(trifluoromethoxy)phenyl)propan-2-one combines several key pharmacophoric elements that make it particularly valuable in drug discovery and material science. The presence of a bromine atom at the alpha-position of the ketone provides a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of complex molecular architectures. Additionally, the electron-withdrawing nature of the trifluoromethoxy group enhances the electrophilicity of the carbonyl carbon, facilitating nucleophilic additions and transformations that are pivotal in medicinal chemistry.

Recent advancements in synthetic methodologies have highlighted the utility of this compound in generating novel heterocyclic derivatives. For instance, palladium-catalyzed intramolecular cyclizations have been employed to introduce nitrogen-containing heterocycles, which are prevalent in bioactive molecules. The ethoxy substituent at the 3-position not only stabilizes the phenyl ring but also serves as a modifiable group for further derivatization, allowing chemists to fine-tune physicochemical properties such as solubility and metabolic stability.

In the realm of medicinal chemistry, 1-Bromo-1-(3-ethoxy-5-(trifluoromethoxy)phenyl)propan-2-one has been explored as a precursor for developing small-molecule inhibitors targeting various biological pathways. Notably, its structural features resemble those of known bioactive compounds, particularly those interacting with enzymes and receptors involved in inflammatory responses and cancer progression. The trifluoromethoxy group, known for its ability to modulate lipophilicity and binding affinity, has been strategically incorporated to improve drug-like properties. Preclinical studies have demonstrated that derivatives of this compound exhibit promising activity against kinases and other therapeutic targets, underscoring their potential as lead compounds.

The versatility of 1-Bromo-1-(3-ethoxy-5-(trifluoromethoxy)phenyl)propan-2-one extends beyond pharmaceutical applications. In materials science, its reactivity has been leveraged to synthesize functional polymers and coatings with enhanced thermal stability and mechanical strength. The bromine atom allows for polymerization via radical or transition-metal-catalyzed pathways, while the aromatic system contributes to UV resistance and electronic properties suitable for optoelectronic devices.

Recent research has also explored the role of this compound in catalysis. Transition-metal complexes derived from its structure have been investigated as ligands or catalysts in asymmetric synthesis, offering opportunities for enantioselective transformations that are critical for producing chiral drugs with high enantiomeric purity. The combination of electronic and steric effects imparted by the ethoxy and trifluoromethoxy groups provides precise control over reaction outcomes, making this compound a valuable tool in advanced synthetic strategies.

The growing interest in green chemistry has prompted investigations into sustainable synthetic routes for 1-Bromo-1-(3-ethoxy-5-(trifluoromethoxy)phenyl)propan-2-one. Catalytic methods that minimize waste generation and energy consumption have been developed, aligning with global efforts to reduce the environmental footprint of chemical manufacturing. These approaches not only enhance efficiency but also ensure compliance with regulatory standards governing industrial processes.

Looking ahead, the future applications of 1-Bromo-1-(3-ethoxy-5-(trifluoromethoxy)phenyl)propan-2-one are expected to expand into new frontiers such as nanotechnology and biomedicine. Its ability to undergo diverse transformations makes it an attractive building block for designing smart materials capable of responding to external stimuli or biological signals. Additionally, its incorporation into drug delivery systems holds promise for targeted therapies where precise molecular design is essential.

In conclusion,1-Bromo-1-(3-ethoxy-5-(trifluoromethoxy)phenyl)propan-2-one (CAS No. 1804282-60-7) represents a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural features enable innovative synthetic pathways, while its pharmacophoric elements make it a compelling candidate for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new possibilities, this compound is poised to play an increasingly significant role in advancing both fundamental science and applied technologies.